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Compound of Interest

Compound Name: 1,1-Diethoxynonane-d10

Cat. No.: B15561220 Get Quote

Technical Guide: 1,1-Diethoxynonane-d10
Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Direct experimental data for 1,1-Diethoxynonane-d10 is not readily available in

public databases. The information presented herein is based on the properties of its non-

deuterated isotopologue, 1,1-Diethoxynonane, and established principles of isotopic labeling.

Physicochemical Properties
This section details the known properties of 1,1-Diethoxynonane and the projected properties

for its deuterated form, 1,1-Diethoxynonane-d10.

Quantitative Data Summary
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Property
1,1-
Diethoxynonane

1,1-
Diethoxynonane-
d10 (Estimated)

Source

CAS Number 54815-13-3 Not Assigned [1][2][3][4]

Molecular Formula C₁₃H₂₈O₂ C₁₃H₁₈D₁₀O₂ [1][2]

Molecular Weight 216.36 g/mol ~226.46 g/mol [1][2][4]

Boiling Point 66°C at 0.3 mmHg No data available [4]

Density
0.844 g/cm³

(Predicted)
No data available [4]

Note on 1,1-Diethoxynonane-d10: The "-d10" designation signifies the substitution of ten

hydrogen atoms with deuterium. The exact positions of deuteration can vary depending on the

synthetic route. The estimated molecular weight is calculated assuming the replacement of ten

protons with deuterons.

Synthesis and Experimental Protocols
The synthesis of deuterated compounds is a key process in drug discovery, often aimed at

altering metabolic profiles or for use as internal standards in analytical studies.[5][6]

Hypothetical Synthesis of 1,1-Diethoxynonane-d10
A plausible synthetic route to 1,1-Diethoxynonane-d10 would involve the deuteration of

nonanal followed by acetalization.

Step 1: Deuteration of Nonanal

A potential method for the synthesis of deuterated aldehydes involves an organocatalytic

approach for hydrogen-deuterium exchange.[7]

Materials: Nonanal, Deuterium oxide (D₂O), appropriate organocatalyst.

Protocol:
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Dissolve Nonanal in a suitable solvent.

Introduce the organocatalyst.

Add Deuterium oxide as the deuterium source.

Allow the reaction to proceed under controlled temperature and time to achieve the

desired level of deuteration.

Purify the resulting deuterated nonanal using standard chromatographic techniques.

Step 2: Acetalization of Deuterated Nonanal

Materials: Deuterated nonanal, Ethanol, Acid catalyst (e.g., p-toluenesulfonic acid).

Protocol:

Combine the deuterated nonanal with an excess of ethanol.

Add a catalytic amount of the acid catalyst.

Heat the mixture, typically with removal of water, to drive the reaction to completion.

Neutralize the catalyst and purify the resulting 1,1-Diethoxynonane-d10 by distillation or

chromatography.

Applications in Research and Drug Development
Deuterium-labeled compounds are valuable tools in pharmaceutical research.[6] Their primary

applications include:

Metabolic Studies: The kinetic isotope effect, resulting from the stronger carbon-deuterium

bond compared to the carbon-hydrogen bond, can slow down metabolism at specific sites.[8]

This allows for a more detailed investigation of metabolic pathways.

Pharmacokinetic Profiling: Deuterated analogs are frequently used as internal standards in

mass spectrometry-based bioanalysis for accurate quantification of the parent drug in

biological matrices.[5]
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Improving Drug Efficacy: By strategically replacing hydrogen with deuterium, it is possible to

develop "deuterated drugs" with improved metabolic stability, leading to longer half-lives and

potentially reduced dosing frequency or improved safety profiles.[6]

Visualized Workflows
Logical Flow of a Deuterated Drug Study
The following diagram illustrates a typical workflow for the integration of a deuterated

compound, such as 1,1-Diethoxynonane-d10, in a drug development context.
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Synthesis & Characterization

Preclinical Evaluation

Clinical Application

Synthesis of Deuterated Compound

Structural Verification (NMR, MS)

Purity Analysis (GC, HPLC)

In Vitro Metabolic Stability

In Vivo Pharmacokinetic Studies

Toxicology Assessment

Use as Internal Standard Development as Deuterated Drug

Click to download full resolution via product page

Caption: Workflow for Deuterated Compound Development.
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Hypothetical Synthesis Workflow
This diagram outlines the key steps in the proposed synthesis of 1,1-Diethoxynonane-d10.

Starting Material: Nonanal

Deuteration using D₂O
and Organocatalyst

Intermediate: Deuterated Nonanal

Acetalization with Ethanol
and Acid Catalyst

Purification
(Distillation/Chromatography)

Final Product:
1,1-Diethoxynonane-d10

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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